4-fluoro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide

• IUPAC Name: 4-fluoro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C17H17FN2O3S/c1-24(22,23)20-10-2-3-13-11-15(8-9-16(13)20)19-17(21)12-4-6-14(18)7-5-12/h4-9,11H,2-3,10H2,1H3,(H,19,21)
• InChI Key: HCAHIPPWDFVDNV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol

Description

4-fluoro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Chemical Synthesis and Modification

One aspect of the research involves the chemical synthesis and modification of quinoline derivatives to enhance their properties or to explore new chemical reactions. For example, the efficient remote sulfonylation of N-(quinolin-8-yl)benzamide derivatives has been developed, generating environmentally benign byproducts and offering a more sustainable approach to synthesizing these compounds (Xia et al., 2016). This method utilizes stable and safe sodium sulfinates as sulfide sources, producing a series of derivatives in moderate to high yields, demonstrating the adaptability and environmental friendliness of this approach.

Biological and Pharmacological Properties

Research on quinoline derivatives also extends to their biological and pharmacological properties, with studies exploring their potential as therapeutic agents. For instance, the antiproliferative activities of 2-substituted-3-sulfonamino-5-(quinazolin-6-yl or quinolin-6-yl)benzamides against various human cancer cell lines have been evaluated, revealing that these compounds can act as potent PI3K inhibitors and anticancer agents (Shao et al., 2014). Such findings underscore the potential of quinoline derivatives in cancer therapy, particularly in targeting specific molecular pathways involved in cancer progression.

Molecular Docking and Computational Studies

The theoretical investigation and molecular docking studies of quinoline derivatives have also been conducted to understand their interaction with biological targets. For example, sulfonamide derivatives have been examined for their antimalarial activity and characterized for ADMET properties, offering insights into their reactivity and potential therapeutic applications (Fahim & Ismael, 2021). Such computational calculations and molecular docking studies provide valuable information for drug design and development, enabling the identification of promising candidates for further investigation.